Cas no 2034339-89-2 (2-(2,4-dichlorophenoxy)-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}acetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}acetamide
• CAS No: 2034339-89-2
• MF: C₁₅H₁₅Cl₂N₃O₂
• MW: 340.204501390457
• CID: 5799796
• Update Time: 2025-05-27

2-(2,4-dichlorophenoxy)-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• VKDODGTYMLURIX-UHFFFAOYSA-N
• Acetamide, 2-(2,4-dichlorophenoxy)-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)-
• 2-(2,4-dichlorophenoxy)-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}acetamide

• Inchi： 1S/C15H15Cl2N3O2/c16-10-1-2-14(13(17)7-10)22-9-15(21)19-11-4-6-20-12(8-11)3-5-18-20/h1-3,5,7,11H,4,6,8-9H2,(H,19,21)
• InChI Key： VKDODGTYMLURIX-UHFFFAOYSA-N
• SMILES： C(NC1CCN2N=CC=C2C1)(=O)COC1=CC=C(Cl)C=C1Cl

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 592.8±50.0 °C(Predicted)
• pka: 13.46±0.20(Predicted)

Additional information on 2-(2,4-dichlorophenoxy)-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}acetamide

Comprehensive Overview of 2-(2,4-dichlorophenoxy)-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}acetamide (CAS No. 2034339-89-2)

The compound 2-(2,4-dichlorophenoxy)-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}acetamide, identified by its CAS No. 2034339-89-2, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, combining a pyrazolo[1,5-a]pyridine core with a 2,4-dichlorophenoxy acetamide moiety, positions it as a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, making it a subject of ongoing studies in drug discovery and crop protection.

In recent years, the demand for novel heterocyclic compounds like 2-(2,4-dichlorophenoxy)-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}acetamide has surged, driven by the need for more efficient and sustainable solutions in agriculture and medicine. The compound's pyridine and pyrazole rings are known for their versatility in forming hydrogen bonds and π-π interactions, which are critical for binding to enzymes or receptors. This property aligns with current trends in precision agriculture and targeted therapy, where specificity and minimal off-target effects are paramount.

The synthesis of CAS No. 2034339-89-2 involves multi-step organic reactions, often starting from commercially available 2,4-dichlorophenol and pyrazolo[1,5-a]pyridine derivatives. Optimizing its yield and purity is a focal point for chemists, especially given the growing emphasis on green chemistry principles. Researchers are exploring catalytic methods and solvent-free conditions to reduce environmental impact, addressing the broader industry shift toward sustainable synthesis.

From a pharmacological perspective, the acetamide group in 2-(2,4-dichlorophenoxy)-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}acetamide is a key functional group often associated with enzyme inhibition. Preliminary studies suggest potential activity against kinases or proteases, which are hot topics in cancer research and inflammatory diseases. However, detailed mechanistic studies and clinical trials are required to validate these hypotheses, reflecting the compound's status as a preclinical candidate.

In agrochemical applications, the 2,4-dichlorophenoxy segment is reminiscent of herbicidal auxins, sparking interest in its utility as a plant growth regulator or herbicide adjuvant. With global concerns over herbicide resistance and food security, this compound could contribute to next-generation formulations designed to enhance crop yields while minimizing ecological disruption. Its mode of action, possibly involving hormonal signaling pathways, is under investigation to ensure compatibility with integrated pest management (IPM) systems.

Analytical characterization of 2034339-89-2 typically employs techniques such as HPLC, NMR, and mass spectrometry, ensuring compliance with regulatory standards for purity and stability. These methods are essential for quality control, particularly as the compound moves from lab-scale to industrial production. The rise of AI-driven drug design and computational modeling has further accelerated its study, enabling virtual screening to predict its interactions with biological targets.

As the scientific community continues to explore 2-(2,4-dichlorophenoxy)-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}acetamide, its potential applications in personalized medicine and smart farming remain highly speculative but promising. Collaborative efforts between academia and industry will be crucial to unlock its full potential, ensuring that its development aligns with ethical and environmental guidelines. For now, it stands as a testament to the innovation driving modern chemical research.